2-Carbamoylpiperidine-4-carboxylic acid

• Molecular Formula: C7H12N2O3
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-carbamoylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C7H12N2O3/c8-6(10)5-3-4(7(11)12)1-2-9-5/h4-5,9H,1-3H2,(H2,8,10)(H,11,12)
• InChI Key: HMWYLAHYGDAPJG-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC1C(=O)O)C(=O)N

Description

2-Carbamoylpiperidine-4-carboxylic acid is a piperidine derivative characterized by a carbamoyl group at the 2-position and a carboxylic acid group at the 4-position of the piperidine ring. Piperidine-carboxylic acid derivatives are commonly utilized as intermediates in organic synthesis, bioactive molecule scaffolds, or reference standards for pharmaceutical impurities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-carbamoylpiperidine-4-carboxylic acid can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, starting from a suitable amine and carboxylic acid derivative, the compound can be synthesized via cyclization reactions .

Industrial Production Methods: Industrial production of carboxylic acids, including derivatives like 2-carbamoylpiperidine-4-carboxylic acid, often involves the hydrolysis of nitriles or amides. These methods are scalable and can be optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions: 2-Carbamoylpiperidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common for modifying the piperidine ring.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate (KMnO4) and other strong oxidizers.

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution Reagents: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2-Carbamoylpiperidine-4-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-carbamoylpiperidine-4-carboxylic acid involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural analogs and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Applications	References
1-(5-Carbamoylpyridin-2-yl)piperidine-4-carboxylic Acid	C₁₂H₁₅N₃O₃	249.26	Pyridin-2-yl group at position 1; carbamoyl at pyridine-5	Drug impurity reference standard, biomedical research reagent
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid	C₉H₁₅NO₄	217.22	Ethoxycarbonyl group at position 1	Intermediate in synthesis; moderate GI absorption, low BBB permeability
1-(4-Chloro-6-methylpyrimidin-2-yl)piperidine-3-carboxylic acid	C₁₁H₁₃ClN₄O₂	280.70	Chloro-methylpyrimidine at position 1; carboxylic acid at position 3	Active pharmaceutical ingredient (API) intermediate, fine chemical synthesis
2-(1-Carbamoylpiperidin-4-yl)acetic acid	C₈H₁₄N₂O₃	186.21	Acetic acid chain at position 2	Not specified; likely used in peptide mimetics or small-molecule drug design

Key Observations:

• Substituent Effects : The position and nature of substituents significantly influence solubility and bioactivity. For example, the pyridinyl group in enhances aromatic stacking interactions compared to aliphatic substituents in .
• Hydrogen-Bonding Capacity : Carbamoyl and carboxylic acid groups in all analogs contribute to high topological polar surface area (TPSA), affecting membrane permeability. For instance, 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid has a TPSA of 74.8 Ų, correlating with low blood-brain barrier (BBB) penetration .
• Steric Effects: Bulky substituents, such as the chloro-methylpyrimidine group in , reduce rotational bond counts (e.g., 2 vs.

Biological Activity

2-Carbamoylpiperidine-4-carboxylic acid is a compound that has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biochemical properties, mechanisms of action, and various biological activities associated with this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Carbamoylpiperidine-4-carboxylic acid can be represented as follows:

• Molecular Formula : C₇H₁₄N₂O₃
• Molar Mass : 158.20 g/mol

This compound features a piperidine ring with a carboxylic acid and a carbamoyl group, which are crucial for its biological interactions.

2-Carbamoylpiperidine-4-carboxylic acid exhibits its biological effects through several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes, particularly kinases involved in cell signaling pathways. This inhibition can lead to altered cellular responses and gene expression.
• Receptor Interaction : It interacts with specific receptors, modulating their activity which can influence processes such as cell proliferation and apoptosis.
• Metabolic Pathways : The compound is metabolized by cytochrome P450 enzymes, leading to the formation of active metabolites that may enhance or alter its biological effects.

Antiproliferative Activity

Recent studies have evaluated the antiproliferative effects of 2-Carbamoylpiperidine-4-carboxylic acid against various cancer cell lines. The following table summarizes the findings:

Cell Line	IC₅₀ (µM)	Mechanism
HeLa	0.45	Inhibition of cell cycle progression
MCF-7	0.32	Induction of apoptosis
A549	0.50	Inhibition of EGFR signaling

These results indicate that the compound exhibits significant antiproliferative activity, particularly against breast and cervical cancer cell lines.

Neuroprotective Effects

In neuropharmacological studies, 2-Carbamoylpiperidine-4-carboxylic acid has demonstrated protective effects against neurotoxic agents in vitro. The compound appears to mitigate oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative diseases.

Case Studies

• Study on Cancer Cell Lines : A study published in Journal of Medicinal Chemistry investigated the effects of various piperidine derivatives, including 2-Carbamoylpiperidine-4-carboxylic acid, on cancer cell proliferation. The results indicated that this compound significantly inhibited the growth of multiple cancer cell lines through apoptosis induction and cell cycle arrest .
• Neuroprotection Research : Another study focused on the neuroprotective properties of this compound against glutamate-induced toxicity in neuronal cultures. The findings suggested that it reduced neuronal death by enhancing antioxidant defenses and inhibiting apoptotic pathways .